Cas no 1150310-15-8 ((αE)-α-(3,4-Dihydroxy-5-nitrophenyl)methylene-β-oxo-1-piperidinepropanenitrile)

• Product Name: (αE)-α-(3,4-Dihydroxy-5-nitrophenyl)methylene-β-oxo-1-piperidinepropanenitrile
• CAS No: 1150310-15-8
• MF: C₁₅H₁₅N₃O₅
• MW: 317.296703577042
• CID: 1077041
• PubChem ID: 44592489
• Update Time: 2025-04-20

(αE)-α-(3,4-Dihydroxy-5-nitrophenyl)methylene-β-oxo-1-piperidinepropanenitrile Chemical and Physical Properties

Names and Identifiers

• Imp. H (EP): (2E)-3-(3,4-Dihydroxy-5-nitrophenyl)-2-(piperidin-1-ylcarbonyl)prop-2-ennitrile
• (E)-3-(3,4-dihydroxy-5-nitrophenyl)-2-(piperidine-1-carbonyl)prop-2-enenitrile
• (αE)-α-[(3,4-Dihydroxy-5-nitrophenyl)methylene]-β-oxo-1-piperidinepropanenitrile
• (2E)-3-(3,4-Dihydroxy-5-nitrophenyl)-2-(piperidin-1-ylcarbonyl)acrylonitrile
• WJ22C9I6H9
• CHEMBL525388
• SCHEMBL7997312
• UNII-WJ22C9I6H9
• (alphaE)-alpha-[(3,4-Dihydroxy-5-nitrophenyl)methylene]-beta-oxo-1-piperidinepropanenitrile
• (2E)-3-(3,4-Dihydroxy-5-nitrophenyl)-2-(piperidin-1-ylcarbonyl)prop-2-ennitrile; Entacapone Imp. H (EP); Entacapone Impurity H
• 1-Piperidinepropanenitrile, alpha-((3,4-dihydroxy-5-nitrophenyl)methylene)-beta-oxo-, (alphaE)-
• 1-PIPERIDINEPROPANENITRILE, .ALPHA.-((3,4-DIHYDROXY-5-NITROPHENYL)METHYLENE)-.BETA.-OXO-, (.ALPHA.E)-
• (2E)-3-(3,4-Dihydroxy-5-nitrophenyl)-2-(piperidin-1-ylcarbonyl)prop-2-ennitrile
• DTXSID60150934
• 3-(3,4-Dihydroxy-5-nitrophenyl)-2-(piperidin-1-ylcarbonyl)prop-2-ennitrile, (2E)-
• Entacapone impurity H [EP]
• BDBM50417860
• Entacapone EP Impurity H
• Q27292672
• ENTACAPONE IMPURITY H [EP IMPURITY]
• 1150310-15-8
• (αE)-α-(3,4-Dihydroxy-5-nitrophenyl)methylene-β-oxo-1-piperidinepropanenitrile

• Inchi： 1S/C15H15N3O5/c16-9-11(15(21)17-4-2-1-3-5-17)6-10-7-12(18(22)23)14(20)13(19)8-10/h6-8,19-20H,1-5H2/b11-6+
• InChI Key： NVHDZUJODMCISU-IZZDOVSWSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=C(C(=C(C=1)[N+](=O)[O-])O)O)N1CCCCC1

Computed Properties

• Exact Mass: 317.10117059g/mol
• Monoisotopic Mass: 317.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 207-208 ºC (ethanol )
• Boiling Point: 565.3±50.0 °C at 760 mmHg
• Flash Point: 295.7±30.1 °C
• Solubility: Almost insoluble (0.092 g/l) (25 º C),
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(αE)-α-(3,4-Dihydroxy-5-nitrophenyl)methylene-β-oxo-1-piperidinepropanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)